Cas no 6526-74-5 (1-ISOPROPYL-3-NITROBENZENE)

1-Isopropyl-3-nitrobenzene is an aromatic nitro compound featuring an isopropyl substituent at the 1-position and a nitro group at the 3-position of the benzene ring. This structure imparts distinct chemical properties, making it useful as an intermediate in organic synthesis, particularly in the production of agrochemicals, dyes, and pharmaceuticals. The electron-withdrawing nitro group enhances reactivity in electrophilic substitution reactions, while the isopropyl moiety contributes to steric effects and solubility in organic solvents. Its stability under standard conditions and well-defined reactivity profile make it a reliable reagent for selective functionalization. The compound is typically handled with standard safety precautions due to its potential irritant properties.
1-ISOPROPYL-3-NITROBENZENE structure
1-ISOPROPYL-3-NITROBENZENE structure
Product Name:1-ISOPROPYL-3-NITROBENZENE
CAS No:6526-74-5
MF:C9H11NO2
MW:165.189142465591
CID:961683
PubChem ID:591251
Update Time:2025-05-26

1-ISOPROPYL-3-NITROBENZENE Chemical and Physical Properties

Names and Identifiers

    • 1-ISOPROPYL-3-NITROBENZENE
    • 3-Nitrocumene
    • benzene, 1-(1-methylethyl)-3-nitro-
    • m-nitroisopropylbenzene
    • 1-Isopropyl-3-nitrobenzene #
    • 1-nitro-3-propan-2-ylbenzene
    • 3-Nitroisopropylbenzene
    • 6526-74-5
    • DB-315473
    • AKOS015890280
    • Cumene, m-nitro-
    • 2-(m-Nitrophenyl)propane
    • MFCD00092917
    • 3-Isopropylnitrobenzene
    • SCHEMBL254876
    • m-Isopropylnitrobenzene
    • A856764
    • m-Nitrocumene
    • 196818-49-2
    • Inchi: 1S/C9H11NO2/c1-7(2)8-4-3-5-9(6-8)10(11)12/h3-7H,1-2H3
    • InChI Key: NRKSONABASVOGU-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC(=C1)C(C)C)=O

Computed Properties

  • Exact Mass: 165.07903
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 43.14

1-ISOPROPYL-3-NITROBENZENE Pricemore >>

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